Cas no 18822-58-7 (O-(tert-Butyl)-L-serine)

• Product Name: O-(tert-Butyl)-L-serine
• CAS No: 18822-58-7
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD00066088
• CID: 51159
• PubChem ID: 7004940
• Update Time: 2025-05-22

O-(tert-Butyl)-L-serine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(tert-butoxy)propanoic acid
• O-tert-Butyl-L-serine
• H-L-Ser(tBu)-OH
• H-SER(BUT)-OH
• H-Ser(tBu)-OH
• H-O-tert-butyl-L-serine
• L-serine tert-butyl ether
• O-t-Bu-serine
• Ser(tBu)
• L-Ser(tBu)-OH
• H-Ser(Tub)-OH
• SERINE(TBU)-OH
• O-T-BUTYL-L-SERINE
• O-TERT0BUTYL-L-SERINE
• L-Serine, O-(1,1-dimethylethyl)-
• O-(tert-butyl)-L-serine
• BX0H592PIC
• (2S)-2-amino-3-[(2-methylpropan-2-yl)oxy]propanoic acid
• o-tert-butylserine
• Ser(tBu)-OH
• PubChem19045
• Serine tert-butyl ether
• DDCPKNYKNWXULB-YF
• Q27465181
• (2S)-2-amino-3-(tert-butoxy)propanoic acid
• M03139
• (2s)-2-amino-3-((2-methylpropan-2-yl)oxy)propanoic acid
• AKOS015924168
• (S)-2-amino-3-tert-butoxypropanoic acid
• CS-W010872
• AKOS006237895
• (2S)-2-azaniumyl-3-[(2-methylpropan-2-yl)oxy]propanoate
• Q-201521
• UNII-BX0H592PIC
• MFCD00066088
• O-t-Butyl-L-serine (H-L-Ser(tBu)-OH)
• HY-W010156
• DTXSID40426482
• (2S)-2-azanyl-3-[(2-methylpropan-2-yl)oxy]propanoic acid
• DDCPKNYKNWXULB-YFKPBYRVSA-N
• 18822-58-7
• DS-13865
• A813215
• SCHEMBL241174
• EN300-142845
• B3917
• O-(tert-Butyl)-L-serine

• MDL： MFCD00066088
• Inchi： 1S/C7H15NO3/c1-7(2,3)11-4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-/m0/s1
• InChI Key： DDCPKNYKNWXULB-YFKPBYRVSA-N
• SMILES： O(C[C@@H](C(=O)O)N)C(C)(C)C

Computed Properties

• Exact Mass: 161.10500
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: -2.5

Experimental Properties

• Color/Form: No data available
• Density: 1.0800
• Melting Point: 226°C(dec.)(lit.)
• Boiling Point: 266°C at 760 mmHg
• Flash Point: 114.6±24.6 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 72.55000
• LogP: 0.91370
• Vapor Pressure: No data available

O-(tert-Butyl)-L-serine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD19054)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on O-(tert-Butyl)-L-serine

O-(tert-Butyl)-L-Serine: A Comprehensive Overview

O-(tert-Butyl)-L-serine, also known by its CAS number 18822-58-7, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of L-serine, a naturally occurring amino acid, with a tert-butyl group attached to the oxygen atom. The tert-butyl group introduces unique chemical properties, making O-(tert-butyl)-L-serine a valuable molecule in various applications, including drug discovery, enzyme studies, and biochemical research.

O-(tert-butyl)-L-serine has gained attention due to its role in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor for the development of novel therapeutic agents. For instance, researchers have explored its use in the creation of serine protease inhibitors, which are crucial in treating conditions such as inflammation and cancer. The tert-butyl group enhances the molecule's stability and bioavailability, making it an ideal candidate for drug design.

One of the most notable advancements involving O-(tert-butyl)-L-serine is its application in enzyme catalysis. Enzymes that recognize serine as a substrate can be modulated using this derivative, allowing for precise control over enzymatic activity. This property has been leveraged in the development of enzyme-based biosensors and diagnostic tools. Recent research has demonstrated that O-(tert-butyl)-L-serine can serve as a selective substrate for specific serine proteases, enabling highly sensitive detection of these enzymes in biological samples.

The synthesis of O-(tert-butyl)-L-serine involves a multi-step process that combines organic synthesis techniques with stereochemical considerations. The introduction of the tert-butyl group is typically achieved through nucleophilic substitution or esterification reactions. Researchers have optimized these methods to ensure high yields and purity, which are critical for downstream applications. The stereochemistry of the molecule is preserved during synthesis, maintaining its L-form and ensuring biological relevance.

Another area where O-(tert-butyl)-L-serine has shown promise is in the study of protein-protein interactions. By incorporating this compound into peptide libraries, scientists can investigate how modifications to serine residues affect protein binding and function. Recent findings suggest that the tert-butyl group can influence protein stability and folding, providing insights into the role of side-chain interactions in protein structure.

In addition to its role in basic research, O-(tert-butyl)-L-serine has practical applications in the food and cosmetic industries. Its ability to act as a flavor enhancer and stabilizer has made it a valuable additive in food products. In cosmetics, it is used as a moisturizing agent due to its ability to retain water and improve skin barrier function. These applications highlight the versatility of O-(tert-butyl)-L-serine beyond traditional biochemical uses.

Recent advancements in analytical techniques have further enhanced our understanding of O-(tert-butyl)-L-serine's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its molecular structure and interactions with other biomolecules. These studies have provided detailed insights into its conformational flexibility and binding affinities, which are essential for designing effective therapeutic agents.

Looking ahead, O-(tert-butyl)-L-serine holds immense potential for future innovations in biotechnology and medicine. Its unique chemical properties make it an attractive candidate for developing novel drugs targeting serine-dependent pathways. Furthermore, ongoing research into its enzymatic behavior may unlock new avenues for diagnostic tools and therapeutic interventions.

In conclusion, O-(tert-butyl)-L-serine (CAS No: 18822-58-7) is a versatile compound with significant implications across multiple disciplines. From drug discovery to enzyme studies and industrial applications, this molecule continues to play a pivotal role in advancing scientific knowledge and technological innovations.